7,7-Difluorospiro[3.5]nonan-2-one

• IUPAC Name: 7,7-difluorospiro[3.5]nonan-2-one
• InChI: InChI=1S/C9H12F2O/c10-9(11)3-1-8(2-4-9)5-7(12)6-8/h1-6H2
• InChI Key: YYZAVNOXOJCNCO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC12CC(=O)C2)(F)F
• Molecular Formula: C9H12F2O
• Molecular Weight: 174.19 g/mol
• CAS RN: 2248347-70-6

Description

7,7-Difluorospiro[3.5]nonan-2-one is a chemical compound with the CAS Number: 2248347-70-6. It has a molecular weight of 174.19. The IUPAC name for this compound is this compound. The InChI code for this compound is 1S/C9H12F2O/c10-9(11)3-1-8(2-4-9)5-7(12)6-8/h1-6H2.

Molecular Structure Analysis

The molecular structure of this compound consists of a spiro[3.5]nonan-2-one backbone with two fluorine atoms attached to the spiro carbon. The presence of fluorine atoms can significantly influence the chemical properties of the compound, including its reactivity and interactions with other molecules.

It is stored at a temperature of 4 degrees Celsius. The physical form and storage temperature suggest that this compound is stable under standard laboratory conditions.

Scientific Research Applications

Environmental Degradation and Fate

Research has delved into the microbial degradation of polyfluoroalkyl chemicals, a class closely related to 7,7-Difluorospiro[3.5]nonan-2-one, highlighting their transformation into perfluorocarboxylic acids (PFCAs) and sulfonic acids (PFSAs) through environmental processes. This body of work emphasizes the need for understanding the biodegradability and environmental fate of these compounds, given their toxic profiles and persistence in the environment (Liu & Mejia Avendaño, 2013).

Health Risks and Toxicity

A comprehensive review on novel fluorinated alternatives to PFASs discussed their sources, environmental distribution, and associated health risks. It suggests that while these compounds were introduced as safer alternatives, their potential toxicity and environmental persistence call for further toxicological studies to assess their safety (Wang et al., 2019).

Analytical Techniques and Monitoring

Advances in analytical techniques for detecting PFASs, including those structurally related to this compound, have been crucial in understanding their environmental presence and impacts. A critical review highlighted the importance of high-resolution mass spectrometry in identifying and quantifying these compounds in environmental and biomonitoring samples, paving the way for more effective environmental surveillance and risk assessment (Munoz et al., 2019).

Environmental and Human Exposure

Investigations into human and wildlife exposure to PFASs through various environmental media, including drinking water, have highlighted the ubiquitous nature of these compounds. Research underscores the need for regular monitoring and the development of strategies to mitigate exposure and understand the long-term health implications (Domingo & Nadal, 2019).

Treatment and Removal Technologies

Emerging treatment technologies for PFAS compounds, including those structurally similar to this compound, have been a focus of recent research. Studies suggest that conventional water treatment methods may not be effective against these compounds, but advanced technologies like activated carbon adsorption, ion exchange, and high-pressure membrane filtration show promise in removing PFASs from water sources (Kucharzyk et al., 2017).

Safety and Hazards

The safety information for 7,7-Difluorospiro[3.5]nonan-2-one indicates that it has some hazards associated with it. The compound has been assigned the GHS07 pictogram, and the signal word is "Warning". Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include recommendations for handling and storage, first aid measures, and disposal.